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Introduction
Acetaldehyde oxime, a compound of significant interest in organic synthesis and various

industrial applications, holds a notable place in the history of organic chemistry. Its discovery in

the late 19th century was a direct result of the burgeoning field of structural theory and the

systematic investigation of reactions between carbonyl compounds and hydroxylamine. This

technical guide provides an in-depth historical perspective on the discovery of acetaldehyde
oxime, detailing the seminal experiments, the elucidation of its structure, and the early

characterization of its physical and chemical properties.

The Dawn of Oxime Chemistry: The Pioneering
Work of Victor Meyer and Alois Janny
The discovery of the general class of compounds known as oximes, and by extension

acetaldehyde oxime, is credited to the collaborative efforts of German chemist Victor Meyer

and his student Alois Janny. In their 1882 publications in the Berichte der deutschen

chemischen Gesellschaft, they detailed their investigations into the reaction of hydroxylamine

with aldehydes and ketones. Their work laid the fundamental groundwork for the synthesis and

understanding of this new class of nitrogen-containing organic compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7798966?utm_src=pdf-interest
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Their initial report, "Ueber stickstoffhaltige Acetonderivate" (On Nitrogenous Derivatives of

Acetone), described the reaction of hydroxylamine with acetone, leading to the formation of a

crystalline product they named "Acetoxim" (acetone oxime). This was followed by a broader

investigation of the reactivity of hydroxylamine with various carbonyl compounds.

Later in the same year, Meyer and Janny published "Producte der Einwirkung von

Hydroxylamin auf Aldehyd" (Products of the Action of Hydroxylamine on Aldehyde), which

specifically addressed the reaction with acetaldehyde. This paper marks the first documented

synthesis of acetaldehyde oxime.

Original Synthesis of Acetaldehyde Oxime
The pioneering synthesis of acetaldehyde oxime by Meyer and Janny was achieved through

the direct reaction of acetaldehyde with hydroxylamine. While their 1882 publications provide a

narrative of their discoveries, the detailed experimental procedures were often concise by

modern standards. The following protocol is a reconstruction based on their descriptions and

the common laboratory practices of the era.

Experimental Protocols
Protocol 1: Synthesis of Acetaldehyde Oxime (Adapted from Meyer and Janny, 1882)

Objective: To synthesize acetaldehyde oxime from acetaldehyde and hydroxylamine.

Materials:

Acetaldehyde (Aldehyd)

Hydroxylamine hydrochloride (Hydroxylaminchlorhydrat)

Sodium carbonate (Natriumcarbonat) or Potassium carbonate (Kaliumcarbonat)

Water (Wasser)

Ether (Aether)

Procedure:
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A solution of hydroxylamine hydrochloride in water was prepared.

To this solution, an equimolar amount of sodium carbonate or potassium carbonate was

added to liberate the free hydroxylamine base. The reaction mixture was likely cooled to

manage any heat generated.

An aqueous solution of acetaldehyde was then gradually added to the hydroxylamine

solution. The reaction was observed to proceed readily at room temperature.

The reaction mixture was then extracted with ether to isolate the acetaldehyde oxime.

The ethereal solution was dried over a suitable drying agent available at the time, such as

anhydrous calcium chloride.

The ether was subsequently removed by distillation to yield the crude acetaldehyde oxime.

Purification was achieved by distillation of the crude product.

Observations: Meyer and Janny described the product as a colorless, crystalline solid with a

distinct odor. They noted its solubility in water, alcohol, and ether.

Early Characterization and Physical Properties
The initial characterization of acetaldehyde oxime by 19th and early 20th-century chemists

provided the first quantitative data on this new compound. It is important to note that the purity

of substances and the accuracy of measuring instruments during this period may not meet

modern standards.

Property Reported Value (Historical) Modern Accepted Value

Melting Point

Two forms were often noted:

one melting around 12 °C and

another around 46.5 °C.

46-47 °C (for the more stable

E-isomer)

Boiling Point Approximately 114-115 °C 115 °C

Note: The existence of two melting points is now understood to be due to the presence of E/Z

(syn/anti) isomers, which were not fully comprehended at the time of the initial discovery.
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The Advent of Stereoisomerism in Oximes: The
Contribution of Hantzsch and Werner
The concept of stereoisomerism in oximes was a significant theoretical advancement that

followed their initial discovery. In 1890, Arthur Hantzsch and Alfred Werner, in their seminal

paper "Zur Kenntniss der Oxime" (On the Knowledge of Oximes) published in the Berichte der

deutschen chemischen Gesellschaft, proposed that the observed isomerism in certain oximes

was due to the geometric arrangement of the hydroxyl group relative to the substituents on the

carbon-nitrogen double bond.

They introduced the "syn" and "anti" nomenclature to describe these isomers, which is now

largely replaced by the E/Z notation. For an aldoxime like acetaldehyde oxime, the two

isomers would be:

syn-acetaldehyde oxime (Z-isomer): The hydroxyl group and the hydrogen atom on the

double-bonded carbon are on the same side.

anti-acetaldehyde oxime (E-isomer): The hydroxyl group and the hydrogen atom on the

double-bonded carbon are on opposite sides.

This theory was a crucial step in understanding the three-dimensional structure of molecules

and had a profound impact on the field of stereochemistry.

Visualizing the Historical Discoveries
To illustrate the key concepts from a historical perspective, the following diagrams are provided

in the DOT language for Graphviz.
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Reactants (Meyer & Janny, 1882)
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Caption: Initial synthesis of acetaldehyde oxime by Meyer and Janny (1882).

Caption: Geometric isomers of acetaldehyde oxime as proposed by Hantzsch and Werner.

Conclusion
The discovery of acetaldehyde oxime by Victor Meyer and Alois Janny in 1882 was a pivotal

moment in the history of organic chemistry. It not only introduced a new and versatile functional

group but also provided fertile ground for the development of fundamental concepts such as

stereoisomerism, as later elucidated by Hantzsch and Werner. The early experimental work,

though lacking the precision of modern techniques, laid an indelible foundation for our current

understanding of the synthesis, properties, and applications of oximes. For researchers and

professionals in drug development, this historical context underscores the importance of

fundamental discoveries and the continuous evolution of chemical principles.

To cite this document: BenchChem. [A Historical Perspective on the Discovery and
Characterization of Acetaldehyde Oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798966#historical-perspective-on-the-discovery-of-
acetaldehyde-oxime]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7798966?utm_src=pdf-body-img
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966#historical-perspective-on-the-discovery-of-acetaldehyde-oxime
https://www.benchchem.com/product/b7798966#historical-perspective-on-the-discovery-of-acetaldehyde-oxime
https://www.benchchem.com/product/b7798966#historical-perspective-on-the-discovery-of-acetaldehyde-oxime
https://www.benchchem.com/product/b7798966#historical-perspective-on-the-discovery-of-acetaldehyde-oxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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